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Compound of Interest

Compound Name: Kathon 886

Cat. No.: B012105

Ensuring the safe and compliant disposal of Kathon 886 is paramount for protecting personnel
and the environment. This guide provides essential safety and logistical information, including
detailed operational and disposal plans tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical due to the corrosive and
hazardous nature of Kathon 886.

Immediate Safety and Handling Precautions

Kathon 886 is corrosive and can cause severe skin burns and eye damage.[1][2] Allergic skin
reactions are also a potential delayed effect.[1] Therefore, stringent safety measures must be in
place before handling this biocide.

Personal Protective Equipment (PPE): When handling Kathon 886, especially during disposal
and spill cleanup, the following PPE is mandatory:

o Eye Protection: Chemical splash goggles.[2][3]

» Hand Protection: Nitrile or butyl rubber gloves.[2]

o Body Protection: Chemical-resistant apron or clothing made of nitrile or butyl rubber.[2][3]
e Foot Protection: Rubber overshoes.[2][3]

o Respiratory Protection: A NIOSH-approved respirator with an organic vapor/acid gas
cartridge and a dust/mist filter should be worn, particularly during spill clean-ups.[2]
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An eyewash facility and emergency shower must be readily accessible in any area where
Kathon 886 is handled.[1]

Disposal Protocol for Kathon 886 Waste

When discarded, Kathon 886 is classified as a hazardous waste with the RCRA code D-002
for corrosivity.[1] The recommended method of disposal is incineration at a permitted facility in
accordance with local, state, and federal regulations.[1][4] Never pour Kathon 886 or its
solutions into the sink or municipal sewers without proper deactivation and authorization.[2][5]

Step-by-Step Disposal Procedure:

» Containment: Collect all Kathon 886 waste, including contaminated materials from spills, in
a suitable, corrosion-proof, and properly labeled container.

e Hazardous Waste Segregation: Store the waste container in a designated hazardous waste
accumulation area, segregated from incompatible materials.

» Licensed Disposal: Arrange for a licensed hazardous waste contractor to transport and
dispose of the contained waste.[6]

o Documentation: Maintain all necessary records of waste generation and disposal as required
by your institution and regulatory agencies.

Spill Management and Deactivation

In the event of a spill, immediate action is required to contain and neutralize the biocide.
Experimental Protocol for Spill Deactivation:

e Evacuate and Secure: Ensure the spill area is well-ventilated and restrict access to non-
essential personnel.

e Don PPE: Wear the full complement of prescribed personal protective equipment.[3]

o Containment: Dike the spill to prevent it from spreading. Absorb the bulk of the spill using
inert materials such as clay, vermiculite, or spill pillows.[2][4]
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» Transfer: Carefully transfer the absorbed material into a designated, sealed waste container
for hazardous waste disposal.[3][4] Do not add deactivation solution directly to this container.

[2]14]

o Prepare Deactivation Solution: Freshly prepare a solution containing 5% sodium bicarbonate
and 5% sodium hypochlorite in water.[2][4]

o Deactivate Spill Area: Apply the deactivation solution to the spill area at a ratio of 10 volumes
of solution per estimated volume of the residual spill.[2][4]

o Allow Reaction Time: Let the deactivation solution remain on the spill area for at least 30
minutes.[2][4]

e Final Cleaning: Flush the area with copious amounts of water to a chemical sewer, only if in
accordance with local permits and regulations.[2][4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the
handling and disposal of Kathon 886.

Parameter Value Reference

Hazardous Waste Code

(RCRA) D-002 (Corrosive) [1]

o _ 5% Sodium Bicarbonate & 5%
Deactivation Solution , o [2][4]
Sodium Hypochlorite in water

o ) 10 volumes of solution per 1
Deactivation Ratio ] ] [2][4]
volume of residual spill

Deactivation Time Minimum 30 minutes [2][4]
Stable pH Range 3.0-9.2 [3]
Maximum Storage

55°C / 131°F [2]
Temperature
Minimum Storage Temperature  0°C/ 32°F [2]
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Kathon 886 Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Kathon 886 in a laboratory setting.

Kathon 886 Waste Generated

Routine Laboratory Waste
(e.g., unused solution, contaminated labware)

Follow Spill Cleanup
and Deactivation Protocol

Contain absorbed material Deactivate spill area with
in a sealed, labeled, 5% Sodium Bicarbonate &
corrosion-proof container 5% Sodium Hypochlorite solution

Collect waste in a sealed,
labeled, corrosion-proof container

. (. .
Dispose of cleaning materials
as hazardous waste

Store as Hazardous Waste
(RCRA: D-002)

—_——————— e ——

Dispose via licensed
hazardous waste contractor
(Incineration Recommended)

Click to download full resolution via product page

Caption: Decision workflow for Kathon 886 waste disposal.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b012105?utm_src=pdf-body
https://www.benchchem.com/product/b012105?utm_src=pdf-body
https://www.benchchem.com/product/b012105?utm_src=pdf-body-img
https://www.benchchem.com/product/b012105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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